Cas no 8066-99-7 (Perphyllon)

• Product name: Perphyllon
• CAS No: 8066-99-7
• MF: C₆₆H₈₀ClN₁₃O₁₈
• MW: 1378.8707151413
• CID: 985973

Perphyllon Chemical and Physical Properties

Names and Identifiers

• perphyllon
• Perphyllon

• Inchi： 1S/C20H21NO4.C18H26NO3.C12H12N2O3.C9H12N4O3.C7H8N4O2.ClH.NO3/c1-22-17-6-5-13(10-18(17)23-2)9-16-15-12-20(25-4)19(24-3)11-14(15)7-8-21-16;1-19(2)14-8-9-15(19)11-16(10-14)22-18(21)17(12-20)13-6-4-3-5-7-13;1-2-12(8-6-4-3-5-7-8)9(15)13-11(17)14-10(12)16;1-11-7-6(8(15)12(2)9(11)16)13(3-4-14)5-10-7;1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;;2-1(3)4/h5-8,10-12H,9H2,1-4H3;3-7,14-17,20H,8-12H2,1-2H3;3-7H,2H2,1H3,(H2,13,14,15,16,17);5,14H,3-4H2,1-2H3;3H,1-2H3,(H,8,9);1H;/q;+1;;;;;-1
• InChI Key： RGRSIBRQWJTNMU-UHFFFAOYSA-N
• SMILES： Cl.O(C(C(C1C=CC=CC=1)CO)=O)C1CC2CCC(C1)[N+]2(C)C.O=C1C(C(NC(N1)=O)=O)(C1C=CC=CC=1)CC.O=C1C2=C(N=CN2CCO)N(C)C(N1C)=O.O(C)C1C(=CC2C=CN=C(CC3C=CC(=C(C=3)OC)OC)C=2C=1)OC.O=C1C2=C(N=CN2)N(C)C(N1C)=O.[O-][N+](=O)[O-]

Computed Properties

• Exact Mass: 1377.543281
• Monoisotopic Mass: 1377.543281
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 98
• Rotatable Bond Count: 15
• Complexity: 1740
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 383

Experimental Properties

• Boiling Point: 483.2°Cat760mmHg
• Flash Point: 483.2°Cat760mmHg